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Compound of Interest

Compound Name:
(R)-dimethyl 2-

aminopentanedioate

CAS No.: 16422-27-8

Cat. No.: B1353371

Get Quote

Technical Whitepaper | Version 1.0

Executive Summary
Dimethyl glutamate (specifically the L-enantiomer hydrochloride, H-Glu(OMe)-OMe·HCl) serves

as a critical intermediate in peptide synthesis and a pharmacological probe for insulinotropic

mechanisms. Unlike its parent zwitterionic amino acid, the dimethyl ester exhibits distinct

thermodynamic behavior driven by the capping of ionizable carboxyl groups. This guide

provides a comprehensive analysis of its physicochemical properties, estimated

thermodynamic state functions, and a validated protocol for synthesizing high-purity material

suitable for calorimetric study.

Chemical Identity & Stereochemical Configuration
Researchers must distinguish between the stable hydrochloride salt (solid) and the labile free

base (liquid/oil). The thermodynamic data presented here primarily targets the stable

hydrochloride form unless otherwise noted.
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Property Specification

IUPAC Name
Dimethyl (2S)-2-aminopentanedioate

hydrochloride

Common Name L-Glutamic acid dimethyl ester HCl

CAS Registry
23150-65-4 (L-isomer HCl); 13515-99-6 (DL-

isomer HCl)

Molecular Formula

Molecular Weight 211.64 g/mol (Salt); 175.18 g/mol (Free Base)

Chirality
L-enantiomer (S-configuration) is the bioactive

standard.[1][2][3]

Thermodynamic Properties
Note: Direct calorimetric data for dimethyl glutamate is sparse in open literature. The values

below combine available experimental data with Group Contribution Method (Joback/Benson)

estimates to provide a working baseline for process design.

Phase Transition & Physical Constants
The esterification of glutamic acid significantly lowers the melting point by disrupting the strong

intermolecular ionic lattice typical of zwitterionic amino acids.
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Property Value Condition/Method

Melting Point (

)
89.0 – 90.0 °C Experimental (L-HCl salt) [1]

Melting Point (

)
~154 °C Experimental (DL-HCl salt) [2]

Boiling Point (

)
224.3 °C

Predicted (Free base, 760

mmHg)

Vapor Pressure 0.092 mmHg Predicted at 25°C

Solubility >50 mg/mL Water, Methanol, DMSO

LogP -0.6 Hydrophilic (calculated)

Estimated Thermochemical Functions (Free Base)
Using Joback group contribution theory, we derive the following standard state properties for

the free base liquid form. These values are critical for modeling reaction enthalpies during

peptide coupling.

Function Symbol Estimated Value Unit

Enthalpy of Formation -845.2 kJ/mol

Enthalpy of

Vaporization
62.4 kJ/mol

Heat Capacity (liquid) 342.5 J/(mol·K)

Enthalpy of

Combustion
-3,820 kJ/mol (Approx.)
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Technical Insight: The high negative enthalpy of formation reflects the stability of the two ester

linkages. However, the activation energy for hydrolysis is relatively low, making the compound

susceptible to degradation in aqueous buffers (pH > 7.0) or elevated temperatures, reverting to

the thermodynamically favored parent acid.

Synthesis & Purification Protocol (Self-Validating)
Objective: Produce >99% pure Dimethyl L-Glutamate HCl for thermodynamic analysis.

Mechanism: Fischer esterification using thionyl chloride (

) as an in-situ source of anhydrous HCl and methanol.

Reaction Pathway Visualization
The following diagram illustrates the transformation from zwitterionic glutamic acid to the

diester hydrochloride.
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Caption: Figure 1. Thionyl chloride-mediated Fischer esterification pathway. The reaction is

driven by the irreversible loss of gaseous SO2 and HCl.

Step-by-Step Protocol
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Preparation (Inert Atmosphere):

Equip a 500 mL 3-neck round-bottom flask with a magnetic stir bar, addition funnel, and a

reflux condenser connected to a standard NaOH scrubber (to neutralize

/HCl off-gas).

Flush the system with dry Nitrogen (

) for 15 minutes.

Reagent Addition (Exothermic Control):

Charge the flask with Methanol (anhydrous, 300 mL). Cool to -10°C using an ice/salt bath.

Critical Step: Dropwise add Thionyl Chloride (30.0 g, 0.25 mol) over 30 minutes. Maintain

internal temperature < 0°C.

Why: Rapid addition generates excessive heat, risking methanol boil-off and safety

hazards.

Substrate Introduction:

Add L-Glutamic Acid (14.7 g, 0.10 mol) in portions. The solution may remain cloudy

initially.

Reaction Phase:

Remove the cooling bath. Allow the mixture to warm to Room Temperature (25°C).

Stir for 24 hours. (Alternatively, reflux at 60°C for 4 hours for faster kinetics, though RT is

preferred for higher purity).

Validation: The solution should become clear, indicating consumption of the insoluble

amino acid.

Isolation & Crystallization:
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Concentrate the mixture in vacuo (Rotary Evaporator, 40°C bath) to remove MeOH and

excess HCl. Result: A viscous oil or semi-solid.

Purification: Add Methyl tert-butyl ether (MTBE, 100 mL) to the residue. Triturate

(grind/agitate) vigorously to induce crystallization.

Filter the white precipitate. Wash with cold MTBE (

mL).

Dry under high vacuum for 6 hours.

Purity Check:

Melting Point: Target 89-90°C.

HPLC: >98% purity required.

Applications & Stability Logic
Peptide Synthesis
In solid-phase peptide synthesis (SPPS), the dimethyl ester acts as a C-terminal protecting

group.

Thermodynamic Benefit: The ester bond formation is endergonic (

) but is driven to completion by the entropy increase from gas release (

) during synthesis.

Deprotection: Requires basic hydrolysis (LiOH/MeOH), which is thermodynamically favorable

(

) due to resonance stabilization of the resulting carboxylate.

Insulinotropic Research
Dimethyl glutamate is membrane-permeable, unlike glutamate.
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Mechanism: It enters pancreatic

-cells, is hydrolyzed by intracellular esterases to free glutamate, and feeds into the Krebs
cycle (anaplerosis).

Energetics: This bypasses the ATP-dependent glutamate transporters, directly influencing

the ATP/ADP ratio and triggering insulin secretion [3].

Storage & Handling
Hygroscopicity: The HCl salt is hygroscopic.[4] Absorption of atmospheric water creates a

localized aqueous phase, accelerating hydrolysis.

Protocol: Store at -20°C under desiccant. Warm to room temperature before opening to

prevent condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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